Cas no 1211537-56-2 (2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine
• CAS No: 1211537-56-2
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4903244
• Update Time: 2025-10-30

2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-11-10(12(14,15)16)6-9(7-17-11)8-4-2-1-3-5-8/h1-7H
• InChI Key： YPJKPENVNRDMCP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine

Professional Introduction to 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine (CAS No. 1211537-56-2)

2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine, with the CAS number 1211537-56-2, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with a chlorine atom, a phenyl group, and a trifluoromethyl group. These structural elements contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure, characterized by its electron-withdrawing trifluoromethyl group and electron-donating phenyl ring, imparts a balance of reactivity and stability. This balance is particularly advantageous in medicinal chemistry, where such properties are often sought after for developing novel therapeutic agents. The presence of the chlorine atom further enhances its utility as a synthetic building block, enabling various nucleophilic substitution reactions that are pivotal in drug discovery processes.

In recent years, 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine has garnered attention for its role in the development of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a key role in designing molecules with improved pharmacokinetic profiles.

Moreover, studies have highlighted the compound's potential in the synthesis of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with biological targets effectively. Researchers have leveraged the reactivity of 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine to develop novel derivatives with enhanced antiviral activity. These derivatives have shown promise in preclinical studies, indicating their potential as lead compounds for further optimization.

The pharmaceutical industry has also explored the use of this compound in the development of central nervous system (CNS) drugs. The combination of the phenyl and trifluoromethyl groups is particularly interesting because it can modulate receptor binding affinities and improve blood-brain barrier penetration. This makes 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine a valuable candidate for synthesizing new compounds targeting neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Recent advancements in computational chemistry have further enhanced the utility of 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, enabling researchers to design more effective derivatives with tailored properties. These computational approaches have accelerated the drug discovery process by predicting the binding modes and affinity of potential drug candidates before experimental synthesis.

The synthesis of 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine itself is an intricate process that requires careful optimization to achieve high yields and purity. Traditional synthetic routes often involve multi-step reactions that can be challenging to scale up for industrial production. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. These advancements include the use of catalytic systems that improve reaction selectivity and reduce waste generation.

The environmental impact of synthesizing such compounds is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize hazardous waste and energy consumption. For instance, solvent-free reactions and microwave-assisted synthesis techniques have been explored as alternatives to conventional methods. These approaches align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

In conclusion, 2-Chloro-5-phenyl-3-(trifluoromethyl)pyridine (CAS No. 1211537-56-2) is a versatile compound with significant applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing drugs targeting various diseases, including cancer, viral infections, and neurological disorders. Ongoing research continues to uncover new possibilities for this compound, driven by advancements in synthetic chemistry and computational methods.